Cas no 2228139-32-8 (methyl 5-2-(1-hydroxycyclopropyl)ethyl-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-2-(1-hydroxycyclopropyl)ethyl-2-methylfuran-3-carboxylate
• CAS No: 2228139-32-8
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5962059
• PubChem ID: 165608960
• Update Time: 2025-10-21

methyl 5-2-(1-hydroxycyclopropyl)ethyl-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-2-(1-hydroxycyclopropyl)ethyl-2-methylfuran-3-carboxylate
• EN300-1749981
• methyl 5-[2-(1-hydroxycyclopropyl)ethyl]-2-methylfuran-3-carboxylate
• 2228139-32-8

• Inchi： 1S/C12H16O4/c1-8-10(11(13)15-2)7-9(16-8)3-4-12(14)5-6-12/h7,14H,3-6H2,1-2H3
• InChI Key： WTDDVGCHJGVEJR-UHFFFAOYSA-N
• SMILES： OC1(CCC2=CC(C(=O)OC)=C(C)O2)CC1

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl 5-2-(1-hydroxycyclopropyl)ethyl-2-methylfuran-3-carboxylate

Introduction to Methyl 5-2-(1-hydroxycyclopropyl)ethyl-2-methylfuran-3-carboxylate (CAS No. 2228139-32-8)

Methyl 5-2-(1-hydroxycyclopropyl)ethyl-2-methylfuran-3-carboxylate, a compound with the CAS number 2228139-32-8, represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense interest among researchers. The presence of a 1-hydroxycyclopropyl moiety and a 2-methylfuran-3-carboxylate backbone imparts distinctive chemical characteristics that have been explored in various biochemical applications.

The synthesis of this compound involves intricate organic transformations that highlight the versatility of modern synthetic methodologies. The incorporation of the cyclopropyl group, a three-membered ring structure, introduces rigidity and specific spatial orientation, which can be crucial for interactions with biological targets. This feature has been particularly valuable in the development of novel drug candidates where precise molecular architecture is essential for efficacy and selectivity.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their potential therapeutic applications. The 2-methylfuran-3-carboxylate moiety is known for its stability and reactivity, making it an attractive scaffold for medicinal chemists. Researchers have leveraged this structure to develop molecules with enhanced pharmacokinetic properties, including improved solubility and bioavailability. These attributes are critical for the successful translation of laboratory discoveries into clinical treatments.

The compound’s unique structural features have also been investigated in the context of enzyme inhibition and receptor binding studies. The 1-hydroxycyclopropyl group, in particular, has shown promise in modulating the activity of certain enzymes by acting as a key interaction point within the active site. This has led to several promising leads in the development of targeted therapies for various diseases. Additionally, computational modeling studies have suggested that this compound may exhibit favorable interactions with biological macromolecules, further supporting its potential as a lead molecule.

Recent advancements in synthetic biology have also opened new avenues for the utilization of Methyl 5-2-(1-hydroxycyclopropyl)ethyl-2-methylfuran-3-carboxylate. By integrating this compound into biosynthetic pathways, researchers aim to produce complex molecules with tailored properties. This approach not only enhances the efficiency of drug discovery but also allows for the rapid screening of numerous derivatives to identify optimal candidates for further development.

The pharmaceutical industry has taken note of these developments and is actively exploring the therapeutic potential of this compound. Preclinical studies have demonstrated encouraging results in models of inflammation and metabolic disorders, suggesting that Methyl 5-2-(1-hydroxycyclopropyl)ethyl-2-methylfuran-3-carboxylate could be a valuable addition to existing treatment regimens. These findings have generated significant interest among investors and pharmaceutical companies looking to capitalize on innovative chemical entities.

The environmental impact of synthesizing and utilizing this compound is also a critical consideration. Researchers are employing green chemistry principles to develop more sustainable methods for production, minimizing waste and reducing energy consumption. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing practices.

In conclusion, Methyl 5-2-(1-hydroxycyclopropyl)ethyl-2-methylfuran-3-carboxylate (CAS No. 2228139-32-8) represents a fascinating example of how structural innovation can drive advancements in medicine and chemistry. Its unique properties make it a promising candidate for further exploration in drug discovery and biotechnology. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare today.